Methyl 3-[(4-cyanobenzoyl)amino]benzoate

• Molecular Formula: C16H12N2O3
• Molecular Weight: 280.28 g/mol
• IUPAC Name: methyl 3-[(4-cyanobenzoyl)amino]benzoate
• InChI: InChI=1S/C16H12N2O3/c1-21-16(20)13-3-2-4-14(9-13)18-15(19)12-7-5-11(10-17)6-8-12/h2-9H,1H3,(H,18,19)
• InChI Key: VBQMRXAHFNAFAG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)C#N

Description

Methyl 3-[(4-cyanobenzoyl)amino]benzoate is a useful research compound. Its molecular formula is C16H12N2O3 and its molecular weight is 280.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 4-aminobenzoate (500 mg, 3.31 mmol) in anydrous pyridine (10 mL) was added dropwise 4-cyanobenzoyl chloride (660 mg, 4.0 mmol) at 0° C. After 5 min the temperature was allowed to warm up to rt. After 3 hrs aminomethyl resin (Polymers Laboratories PL-AMS, 1.96 mmol/g, 720 mg) was added and the resulting mixture was stirred overnight at rt. After rinsing the resin and filtration, water (25 mL) was added to the filtrate and a beige solid precipated out. Filtration and washing with water gave a solid which was dried under vacuo at 60° C. for 5 hrs. The title compound (774 mg) was obtained as a beige solid (83%) in 97.7% purity by HPLC (MaxPlot detection between 230 and 400 nm) 1H NMR (300 MHz, DMSO-d6) δ 10.68 (s, 1H), 8.45 (m, 1H), 8.12 (d, J=8.3 Hz, 2H), 8.05 (m, 3H), 7.71 (d, J=7.8 Hz, 1H), 7.52 (dd, J=7.9, 7.8 Hz, 1H), 3.86 (s, 3H).